2-(4-Iodophenyl)propan-2-ol

• Molecular Formula: C9H11IO
• Molecular Weight: 262.09 g/mol
• IUPAC Name: 2-(4-iodophenyl)propan-2-ol
• InChI: InChI=1S/C9H11IO/c1-9(2,11)7-3-5-8(10)6-4-7/h3-6,11H,1-2H3
• InChI Key: KIFWITFXDKZMJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)I)O

Description

2-(4-Iodophenyl)propan-2-ol is a useful research compound. Its molecular formula is C9H11IO and its molecular weight is 262.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 2.76 grams of ethyl-4-iodobenzoate in 10 ml. of ether is placed in a dry flask. The solution is cooled in an ice bath and is stirred. Over a 5-minute period, 26.5 ml. of a 1.52 M ethereal solution of methyl magnesium bromide is added. The solution is stirred for 3 hours while in the ice bath. Water (6 ml.) is added dropwise while stirring. The solution is filtered and the filter cake is washed with six 20 ml. portions of ether. The combined ether phases are dried over magnesium sulfate and filtered. Removal of the ether gives α,α-dimethyl-4-iodobenzyl alcohol as a clear, light yellow liquid.

Synthesis routes and methods II

Procedure details

To a cooled (ice/H2O) solution of 2.76 g of ethyl 4-iodobenzoate (prepared as described in Step 1) in 10 ml of anhyd. Et2O was added, over a 5 minutes period, 26.5 ml of 1.52M CH3MgBr/Et2O solution. The mixture was stirred at ice bath temperature for 2.5 hours and then quenched by slow addition of 6 ml of H2O. The reaction mixture was filtered and the solid residue rinsed with ether. The combined filtrates were dried over MgSO4 and concentrated under vacuum to provide the title compound as a clear yellowish liquid.